Cas no 1107694-88-1 (2-chloro-6-iodoquinazolin-4-amine)
2-chloro-6-iodoquinazolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-iodoquinazolin-4-amine
- 4-Quinazolinamine, 2-chloro-6-iodo-
- 2-chloro-6-iodoquinazolin-4-amine
-
- Inchi: 1S/C8H5ClIN3/c9-8-12-6-2-1-4(10)3-5(6)7(11)13-8/h1-3H,(H2,11,12,13)
- InChI Key: VDUBXEDYGYAQES-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(I)C=C2)=C(N)N=C1Cl
2-chloro-6-iodoquinazolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C109030-50mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | 50mg |
$ 290.00 | 2022-06-06 | ||
| TRC | C109030-100mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | 100mg |
$ 480.00 | 2022-06-06 | ||
| Chemenu | CM204914-1g |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | 97% | 1g |
$606 | 2021-08-04 | |
| Chemenu | CM204914-1g |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | 97% | 1g |
$*** | 2023-04-03 | |
| A2B Chem LLC | AI85631-1mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | >97% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI85631-5mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | >97% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI85631-10mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | >97% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI85631-500mg |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | >97% | 500mg |
$462.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2002373-1g |
2-Chloro-6-iodoquinazolin-4-amine |
1107694-88-1 | 97% | 1g |
¥5787.00 | 2024-08-09 |
2-chloro-6-iodoquinazolin-4-amine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-chloro-6-iodoquinazolin-4-amine
Comprehensive Overview of 2-Chloro-6-iodoquinazolin-4-amine (CAS No. 1107694-88-1): Properties, Applications, and Research Insights
2-Chloro-6-iodoquinazolin-4-amine (CAS No. 1107694-88-1) is a halogenated quinazoline derivative that has garnered significant attention in medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and iodo substituents at the 2- and 6-positions, respectively, along with an amine group at the 4-position, makes this molecule a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the prominence of quinazoline derivatives in targeted cancer therapies.
In recent years, the demand for halogenated quinazoline compounds like 2-chloro-6-iodoquinazolin-4-amine has surged due to their role in drug discovery and chemical biology. The compound’s unique structural features enable it to interact with various biological targets, including enzymes and receptors involved in cell signaling pathways. This has led to its exploration in the development of small-molecule therapeutics, especially in oncology and inflammatory diseases. The iodo substituent, in particular, offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern organic synthesis.
From a synthetic perspective, CAS No. 1107694-88-1 is often utilized as a building block for constructing more elaborate molecular architectures. Its reactivity profile allows for selective modifications, making it a valuable tool for combinatorial chemistry and high-throughput screening campaigns. Laboratories focusing on fragment-based drug design frequently employ this compound to generate libraries of analogs with improved pharmacokinetic properties. Additionally, its crystalline nature and stability under standard conditions facilitate its handling and storage, which are critical factors for industrial-scale applications.
The growing interest in personalized medicine and targeted therapies has further highlighted the relevance of 2-chloro-6-iodoquinazolin-4-amine. With advancements in computational chemistry and AI-driven drug design, researchers are now able to predict the binding affinities and selectivity of quinazoline derivatives more accurately. This compound’s molecular weight (312.52 g/mol) and logP values align well with the Lipinski’s rule of five, enhancing its suitability as a lead candidate. Moreover, its spectral data (NMR, MS) and HPLC purity profiles are well-documented, ensuring reproducibility across studies.
Beyond its pharmaceutical applications, 2-chloro-6-iodoquinazolin-4-amine is also investigated in material science for its potential in designing organic semiconductors and fluorescent probes. The quinazoline core exhibits notable electron-deficient characteristics, which are advantageous for developing optoelectronic materials. Recent studies have explored its incorporation into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its halogen atoms serve as coordination sites for metal ions.
In summary, 2-chloro-6-iodoquinazolin-4-amine (CAS No. 1107694-88-1) represents a multifaceted compound with broad utility in drug development, chemical synthesis, and material engineering. Its structural versatility, coupled with the rising demand for halogenated heterocycles, positions it as a key player in interdisciplinary research. As the scientific community continues to uncover new applications, this compound is poised to remain at the forefront of innovation in life sciences and nanotechnology.
1107694-88-1 (2-chloro-6-iodoquinazolin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)